molecular formula C13H14FN3O2 B8474792 1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No.: B8474792
M. Wt: 263.27 g/mol
InChI Key: SBQCIYOTTRTMIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C13H14FN3O2 and its molecular weight is 263.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14FN3O2

Molecular Weight

263.27 g/mol

IUPAC Name

1-(4-fluorophenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

InChI

InChI=1S/C13H14FN3O2/c14-9-1-3-10(4-2-9)17-12(19)16-11(18)13(17)5-7-15-8-6-13/h1-4,15H,5-8H2,(H,16,18,19)

InChI Key

SBQCIYOTTRTMIF-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC12C(=O)NC(=O)N2C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine 8-benzyl-1-(4-fluoro-phenyl)-1,3,8-triaza-spiro[4.5]decane-2,4-dione (10 mmol) and 1,2-dichloroethane (70 mL). Cool using an ice bath. Add in dropwise fashion, 1-chloroethyl chloroformate (48.6 mmol). Warm to ambient temperature and maintain for 1 h. Extract using saturated NaHCO3 (120 mL). Extract the aqueous phase using dichloromethane (120 mL). Combine the organic layers, extract with saturated NaCl, dry over Na2SO4, filter, and concentrate in vacuo to obtain a residue. Add anhydrous methanol (70 mL) and heat at reflux for 1 h. Concentrate in vacuo to obtain a residue and purify to obtain the title compound.
Quantity
10 mmol
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step Two
Quantity
48.6 mmol
Type
reactant
Reaction Step Three
Quantity
70 mL
Type
solvent
Reaction Step Four

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